N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-methylbutyl)oxamide

• IUPAC Name: N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-methylbutyl)oxamide
• InChI: InChI=1S/C17H25N3O4S/c1-13(2)9-10-18-16(21)17(22)19-14-5-7-15(8-6-14)20-11-3-4-12-25(20,23)24/h5-8,13H,3-4,9-12H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: MENYUKMUUCUHBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C(=O)NC1=CC=C(C=C1)N2CCCCS2(=O)=O
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-methylbutyl)oxamide, also known as DTZ323, is a novel small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. It belongs to the class of oxamide compounds and has a molecular weight of 396.55 g/mol.

Scientific Research Applications

Analytical Chemistry Applications

Antioxidant Activity Determination : The study of antioxidants and their implications across various fields is of major interest. Analytical methods like the Oxygen Radical Absorption Capacity (ORAC) test, Hydroxyl Radical Antioxidant Capacity (HORAC) test, and others are critical for determining the antioxidant activity of compounds, including N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-methylbutyl)oxamide. These methods are based on chemical reactions and spectrophotometry, assessing the kinetics or equilibrium state through the occurrence of characteristic colors or the discoloration of solutions (Munteanu & Apetrei, 2021).

Toxicology and Environmental Science

Organophosphorus Compound Exposure : Research on reversible cholinesterase inhibitors as pretreatment for exposure to organophosphates highlights the significance of understanding the chemical's interaction with biological systems. The prophylactic efficacy of various AChE inhibitors, including their application before exposure to chemically diverse organophosphates, is crucial for developing treatments against exposure to hazardous compounds (Lorke & Petroianu, 2018).

Methylglyoxal Research : The role of methylglyoxal in metabolic networks, its production from sugar degradation, and its implications in diseases such as diabetes and cancer are significant areas of research. Understanding the chemistry, biochemistry, and toxicology of compounds like N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-methylbutyl)oxamide could contribute to advancements in treating these conditions (Kalapos, 1999).

Pharmacology

Amyloid Imaging in Alzheimer's Disease : The development of amyloid imaging ligands, such as N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-methylbutyl)oxamide, could be crucial for measuring amyloid in vivo in the brains of Alzheimer's disease patients. Understanding the pathophysiological mechanisms and time course in amyloid deposits in the brain could enable early detection and evaluation of new antiamyloid therapies (Nordberg, 2007).

Antimicrobial Triclosan and By-Products : The review on the occurrence, toxicity, and degradation of triclosan (TCS) in the environment underscores the importance of research on chemicals that have widespread use in household and personal care products. Understanding the environmental impact and potential health hazards of such compounds is critical for developing safer alternatives and mitigating risks (Bedoux et al., 2012).